N-(4-methylbenzo[d]thiazol-2-yl)-2-(pyridin-3-ylamino)thiazole-4-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-(pyridin-3-ylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H13N5OS2/c1-10-4-2-6-13-14(10)21-17(25-13)22-15(23)12-9-24-16(20-12)19-11-5-3-7-18-8-11/h2-9H,1H3,(H,19,20)(H,21,22,23)
• InChI Key: IMSSVKHCISXWDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CSC(=N3)NC4=CN=CC=C4
• Molecular Formula: C17H13N5OS2
• Molecular Weight: 367.5 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-2-(pyridin-3-ylamino)thiazole-4-carboxamide, also known as MBTPT, is a small molecule inhibitor that has been gaining attention for its potential applications in scientific research. This compound has been shown to have promising effects in various areas of research, including cancer therapy, neurodegenerative diseases, and infectious diseases.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Research on heterocyclic compounds, including those containing thiazole and pyridine units, highlights their significance in developing therapeutic agents due to their diverse biological activities. These compounds serve as key scaffolds in designing drugs with antimicrobial, anticancer, anti-inflammatory, and other pharmacological properties (Lipunova et al., 2018). The versatility of these heterocycles allows for structural modifications to target a wide range of biological pathways, underscoring their potential in drug discovery and development.

Optical Sensors and Catalysis

Compounds with heteroatoms like nitrogen, sulfur, and oxygen, including pyrimidine and thiazole derivatives, have found applications as optical sensors. Their ability to form coordination and hydrogen bonds makes them suitable for sensing applications, alongside their biological and medicinal relevance (Jindal & Kaur, 2021). These compounds are explored for their use in detecting various chemical species, showcasing their potential in analytical chemistry and environmental monitoring.

Optoelectronic Materials

The incorporation of heterocyclic moieties into π-extended conjugated systems is of great interest for creating novel optoelectronic materials. Such compounds, including those with quinazoline or pyrimidine rings, have been reported for their applications in luminescent elements, photoelectric conversion elements, and organic light-emitting diodes (OLEDs) (Lipunova et al., 2018). These studies underline the role of heterocyclic compounds in advancing material sciences, particularly in developing more efficient and versatile optoelectronic devices.

Synthesis and Chemical Transformations

The synthesis and transformation of heterocyclic compounds, including thiazole and pyridine derivatives, are crucial for accessing a variety of functional materials and biologically active molecules. Research has been dedicated to exploring new synthetic routes and chemical transformations that enable the production of these compounds with desired properties and functionalities (Abdurakhmanova et al., 2018). These efforts contribute to the broader field of organic synthesis, offering pathways to novel compounds for further exploration in various applications.